Cas no 1351652-70-4 (N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351652-70-4
• MF: C₁₉H₁₆N₆O₂S
• MW: 392.434341430664
• CID: 6078563
• PubChem ID: 56765947
• Update Time: 2025-10-29

N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]-6-pyrazol-1-ylpyridazine-3-carboxamide
• VU0539204-1
• AKOS024541809
• N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• 1351652-70-4
• N-{[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• F6239-0253

• Inchi： 1S/C19H16N6O2S/c1-27-15-5-3-13(4-6-15)19-22-14(12-28-19)11-20-18(26)16-7-8-17(24-23-16)25-10-2-9-21-25/h2-10,12H,11H2,1H3,(H,20,26)
• InChI Key： OMGQRCGAQWJJGI-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CSC(C3=CC=C(OC)C=C3)=N2)=O)=NN=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 392.10554495g/mol
• Monoisotopic Mass: 392.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Professional Introduction to N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351652-70-4)

N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1351652-70-4, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a pyridazine core, which is a heterocyclic aromatic ring system known for its presence in various bioactive molecules. The pyridazine ring is connected to a thiazole moiety through a methyl group, forming a bridge that enhances the compound's complexity and potential for interactions with biological targets. Additionally, the presence of a 4-methoxyphenyl group and a 1H-pyrazol-1-yl substituent further enriches its structural diversity, making it an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammation and immunomodulation. The structural components of N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide suggest that it may possess properties relevant to these areas. Specifically, the thiazole ring is known to exhibit anti-inflammatory effects, while the pyridazine and pyrazole moieties are frequently found in compounds with immunomodulatory activities. These features make this compound a candidate for further exploration in the context of therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The use of molecular modeling techniques has allowed researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Preliminary simulations suggest that N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide may interact with enzymes and receptors involved in inflammatory pathways, providing a rationale for its potential therapeutic value.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include the formation of the pyridazine-thiazole bridge through nucleophilic substitution reactions, followed by functionalization at the 4-position of the phenyl ring. The introduction of the 1H-pyrazol-1-yl group typically involves condensation reactions under controlled conditions. These synthetic approaches highlight the complexity involved in producing this molecule and underscore the importance of meticulous planning and execution in pharmaceutical research.

In addition to its structural complexity, N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has shown promise in preliminary pharmacological studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the presence of pharmacophores known to modulate inflammatory responses. In vitro assays have indicated that this compound may inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory cascade. These findings align with current trends in drug discovery aimed at developing targeted therapies for chronic inflammatory diseases.

The role of natural product-inspired scaffolds in drug development cannot be overstated. The structural motifs found in N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide bear resemblance to certain bioactive compounds derived from natural sources. This connection underscores the importance of exploring natural product libraries as a source of inspiration for novel drug candidates. By leveraging these natural scaffolds, researchers can generate compounds with optimized pharmacokinetic profiles and reduced toxicity.

The development of new drug candidates is often accompanied by challenges related to formulation and delivery. The solubility and bioavailability of N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}-6-(1H-pyrazol-1-y}lpyridazine -3-carboxamide are critical factors that need to be addressed during preclinical studies. Advanced techniques such as solid-state chemistry and nanotechnology have been employed to enhance the solubility and stability of this compound, ensuring its suitability for further clinical development.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for comprehensive characterization and safety testing. As such, thorough analytical studies are essential before moving into clinical trials. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to confirm the identity and purity of N-{2-(4-methoxyphenyl)-1,3-thiazol -4 - ylmethyl}-6-( 1 H - pyraz ol - 1 - y l ) py rid az ine - 3 - carbox amide . These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent quality standards.

The future directions for research on N-{2-(4-methoxyphenyl)-1,3-thiazol - 4 - ylmethyl } - 6 - ( 1 H - pyraz ol - 1 - y l ) py rid az ine - 3 - carbox amide are multifaceted. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential fully. Additionally, exploring analogs with modified substituents may lead to compounds with enhanced efficacy or reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in advancing this research towards clinical applications.